Cas no 91152-85-1 (4-(3-Methoxyphenyl)butanenitrile)

• Product Name: 4-(3-Methoxyphenyl)butanenitrile
• CAS No: 91152-85-1
• MF: C₁₁H₁₃NO
• MW: 175.227022886276
• CID: 2855566
• PubChem ID: 578954
• Update Time: 2025-04-21

4-(3-Methoxyphenyl)butanenitrile Chemical and Physical Properties

Names and Identifiers

• 4-(3-Methoxyphenyl)butanenitrile
• 4-(3-Methoxyphenyl)butanenitrile #
• 91152-85-1
• 1-Cyano-3-(3-methoxyphenyl)-propane
• 4-(3-Methoxyphenyl)propylcyanide
• 4-(3-Methoxyphenyl)butyronitrile
• AKOS006329996
• SCHEMBL8928219

• Inchi： 1S/C11H13NO/c1-13-11-7-4-6-10(9-11)5-2-3-8-12/h4,6-7,9H,2-3,5H2,1H3
• InChI Key： SYCHWZNYFTYNEC-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1)CCCC#N

Computed Properties

• Exact Mass: 175.099714038Da
• Monoisotopic Mass: 175.099714038Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 33Ų